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Introduction
Tridemorph is a systemic fungicide belonging to the morpholine chemical class. It is

recognized for its efficacy against powdery mildew (causative agent Erysiphe betae) in various

crops, including sugar beets. Its mode of action involves the inhibition of ergosterol

biosynthesis in fungi, a critical component of fungal cell membranes. This document provides

detailed application notes and protocols relevant to the use of tridemorph on sugar beets, with

a focus on application rates and the considerations for pre-harvest intervals.

Application Rates for Powdery Mildew Control
Field research and product labels from regions where tridemorph has been used indicate a

standard application rate for the control of powdery mildew on sugar beets.

Table 1: Recommended Application Rate of Tridemorph for Powdery Mildew Control in Sugar

Beets
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Formulation Application Rate Target Pest

Tridemorph 75% Emulsifiable

Concentrate (EC)
0.75 Liters per hectare

Powdery Mildew (Erysiphe

betae)[1][2]

Pre-Harvest Interval (PHI)
A critical aspect of fungicide application is the pre-harvest interval (PHI), which is the minimum

time required between the last pesticide application and the harvesting of the crop. This interval

ensures that pesticide residues on the crop have degraded to a level that is safe for

consumption.

Despite extensive review of available product labels and scientific literature, a specific pre-

harvest interval for the use of tridemorph on sugar beets has not been officially specified.[3]

The absence of a defined PHI necessitates a cautious approach and highlights the need for

empirical determination of residue levels.

Experimental Protocol: Determination of Pre-
Harvest Interval and Residue Analysis
For research and drug development purposes, the establishment of a safe and effective pre-

harvest interval is paramount. The following is a generalized experimental protocol for

determining the PHI of tridemorph in sugar beets. This protocol is based on established

methodologies for fungicide residue analysis in root crops.

Objective
To determine the dissipation rate of tridemorph in sugar beet roots and leaves and to establish

a pre-harvest interval that ensures residues are below the maximum residue limit (MRL).

Materials
Tridemorph 75% EC formulation

Sugar beet crop grown under standard agricultural practices

Pressurized sprayer calibrated for accurate application
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Sample collection bags and labels

Homogenizer (e.g., blender)

Solvents for extraction (e.g., acetonitrile, ethyl acetate)

Solid-phase extraction (SPE) cartridges for cleanup

Analytical instrumentation: High-Performance Liquid Chromatography with tandem mass

spectrometry (HPLC-MS/MS) or Gas Chromatography with a Nitrogen-Phosphorus Detector

(GC-NPD)

Certified tridemorph analytical standard

Methodology
Trial Setup:

Establish multiple plots of sugar beet crops. Include untreated control plots and treated

plots.

Ensure a sufficient number of plants in each plot to allow for multiple sampling points over

time.

Fungicide Application:

Apply tridemorph 75% EC at the recommended rate of 0.75 L/ha.

Conduct the application at a crop growth stage susceptible to powdery mildew.

Record the date and time of application, as well as environmental conditions.

Sample Collection:

Collect samples of sugar beet roots and leaves from the treated plots at predetermined

intervals after application. A typical sampling schedule would be 0 (immediately after

application, once the spray has dried), 1, 3, 5, 7, 14, 21, and 28 days post-application.

At each sampling point, collect a representative sample from each replicate plot.
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Also, collect samples from the untreated control plots to serve as a baseline.

Sample Preparation and Extraction:

Separate the sugar beet roots and leaves.

Wash the roots to remove soil and chop them into smaller pieces.

Homogenize a known weight of the chopped roots and leaves separately.

Extract the homogenized sample with a suitable organic solvent (e.g., acetonitrile).

Centrifuge the mixture and collect the supernatant.

Cleanup:

Pass the extract through a solid-phase extraction (SPE) column to remove interfering

matrix components.

Elute the tridemorph from the SPE column with an appropriate solvent.

Evaporate the solvent and reconstitute the residue in a solvent suitable for the analytical

instrument.

Residue Analysis:

Analyze the cleaned-up extracts using a validated analytical method, such as HPLC-

MS/MS or GC-NPD.

Quantify the concentration of tridemorph in each sample by comparing the results to a

calibration curve prepared from the certified analytical standard.

Data Analysis:

Plot the concentration of tridemorph residues in both roots and leaves as a function of

time.

Determine the dissipation kinetics of tridemorph and calculate its half-life in the different

plant parts.
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Establish the pre-harvest interval by identifying the time required for the tridemorph
residue to fall below the established or proposed maximum residue limit (MRL).

Signaling Pathway and Experimental Workflow
Diagrams
Ergosterol Biosynthesis Pathway and Tridemorph's
Mode of Action
Tridemorph inhibits the ergosterol biosynthesis pathway in fungi at two key enzymes: sterol

Δ¹⁴-reductase and sterol Δ⁸→Δ⁷-isomerase. This disruption of ergosterol production leads to a

compromised cell membrane structure and function, ultimately inhibiting fungal growth.

Ergosterol Biosynthesis Pathway

Tridemorph Inhibition
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Caption: Tridemorph's inhibition of the fungal ergosterol biosynthesis pathway.

Experimental Workflow for Pre-Harvest Interval
Determination
The following diagram outlines the logical flow of the experimental protocol for determining the

pre-harvest interval of tridemorph in sugar beets.
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Caption: Workflow for determining the pre-harvest interval of tridemorph.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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